An In-depth Technical Guide to Ethyl 2-cyano-3-(3,5-difluoroanilino)prop-2-enoate: Synthesis, Properties, and Therapeutic Potential
An In-depth Technical Guide to Ethyl 2-cyano-3-(3,5-difluoroanilino)prop-2-enoate: Synthesis, Properties, and Therapeutic Potential
Abstract
This technical guide provides a comprehensive overview of Ethyl 2-cyano-3-(3,5-difluoroanilino)prop-2-enoate, a fluorinated enamine derivative with significant potential as a versatile building block in medicinal chemistry and drug development. While direct literature on this specific isomer is sparse, this document consolidates predictive data based on closely related analogs and established chemical principles. We will explore its chemical structure, physicochemical properties, a robust and detailed synthetic protocol, and predicted spectroscopic data. Furthermore, we delve into the potential applications of this compound, grounded in the known biological activities of the cyanoacrylate scaffold and the strategic use of fluorine in pharmaceutical design. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this and similar molecules in their discovery pipelines.
Introduction: The Strategic Value of a Fluorinated Cyanoacrylate
The pursuit of novel therapeutic agents is a cornerstone of modern science. Within this endeavor, the design and synthesis of unique molecular scaffolds that offer both versatile reactivity and desirable pharmacological properties are of paramount importance. Ethyl 2-cyano-3-(3,5-difluoroanilino)prop-2-enoate emerges as a compound of significant interest, positioned at the intersection of several key structural motifs known to impart biological activity.
The molecule belongs to the enamine class, specifically as a derivative of a β-anilino-α-cyanoacrylate. This framework is characterized by a highly polarized carbon-carbon double bond, flanked by electron-withdrawing cyano and ester groups and an electron-donating anilino group. This electronic arrangement makes the molecule a valuable intermediate for a wide range of chemical transformations, particularly in the synthesis of heterocyclic compounds.
Moreover, the strategic incorporation of a 3,5-difluorophenyl moiety is a well-established tactic in medicinal chemistry. The fluorine atoms can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. This guide will provide the foundational knowledge required to synthesize, characterize, and strategically deploy Ethyl 2-cyano-3-(3,5-difluoroanilino)prop-2-enoate in a research and development setting.
Chemical Structure and Physicochemical Properties
The structure of Ethyl 2-cyano-3-(3,5-difluoroanilino)prop-2-enoate is defined by a central prop-2-enoate backbone. The C2 position is substituted with both a cyano (-C≡N) group and an ethyl ester (-COOEt) group. The C3 position is substituted with an amino group, which in turn is connected to a 3,5-difluorinated phenyl ring. The molecule exists predominantly as the E-isomer due to steric hindrance and the formation of an intramolecular hydrogen bond between the N-H proton and the carbonyl oxygen of the ester group.
Table 1: Physicochemical and Structural Properties
| Property | Value |
|---|---|
| IUPAC Name | ethyl (2E)-2-cyano-3-((3,5-difluorophenyl)amino)prop-2-enoate |
| Molecular Formula | C₁₂H₁₀F₂N₂O₂ |
| Molecular Weight | 252.22 g/mol |
| Canonical SMILES | CCOC(=O)C(=CNC1=CC(F)=CC(F)=C1)C#N |
| InChI Key | Predicted: GZJCSFFPBXJDEE-LJQANCHMSA-N |
| Physical Form | Predicted: White to pale yellow solid |
| Solubility | Predicted: Soluble in common organic solvents (e.g., DMSO, DMF, Acetone, Ethyl Acetate); Insoluble in water. |
| XlogP (Predicted) | 2.8 |
Synthesis and Mechanistic Rationale
The most efficient and direct synthesis of the title compound is achieved through the condensation of 3,5-difluoroaniline with ethyl 2-cyano-3-ethoxyprop-2-enoate. This reaction proceeds via a nucleophilic addition-elimination mechanism at the electron-deficient C3 position of the acrylate.
Causality in Experimental Design:
-
Reactant Choice : Ethyl 2-cyano-3-ethoxyprop-2-enoate is an ideal starting material as the ethoxy group at the C3 position is an excellent leaving group, readily displaced by the nucleophilic amino group of 3,5-difluoroaniline.
-
Solvent : Ethanol is chosen as the solvent because it effectively dissolves the reactants and the slight polarity can help stabilize the transition state. It also allows for easy removal post-reaction.
-
Temperature : Refluxing the mixture provides the necessary activation energy to overcome the reaction barrier, ensuring a reasonable reaction rate without causing degradation of the starting materials or product.
-
Work-up : The product is expected to have low solubility in cold ethanol or water. Therefore, cooling the reaction mixture or precipitating into water is a straightforward and effective method for initial purification and isolation.
Experimental Workflow Diagram
Caption: Synthetic workflow for Ethyl 2-cyano-3-(3,5-difluoroanilino)prop-2-enoate.
Step-by-Step Synthesis Protocol
-
Reaction Setup : To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3,5-difluoroaniline (1.29 g, 10 mmol) and ethyl 2-cyano-3-ethoxyprop-2-enoate (1.69 g, 10 mmol).
-
Solvent Addition : Add 30 mL of absolute ethanol to the flask.
-
Reaction : Heat the mixture to reflux with constant stirring.
-
Monitoring : Monitor the reaction's progress by Thin Layer Chromatography (TLC), eluting with a 3:1 mixture of hexane and ethyl acetate. The reaction is typically complete within 4-6 hours.
-
Isolation : Upon completion, remove the flask from the heat source and allow it to cool to room temperature, then place it in an ice bath for 30 minutes to facilitate precipitation.
-
Purification : Collect the resulting precipitate by vacuum filtration. Wash the solid with two portions of cold ethanol (10 mL each).
-
Drying : Dry the purified white to off-white solid in a vacuum oven at 40-50°C to a constant weight.
-
Validation : The final product's identity and purity should be confirmed using ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry.
Spectroscopic Profile (Predicted)
No experimental spectra for the title compound are publicly available. However, a highly accurate spectroscopic profile can be predicted based on data from analogous compounds, such as ethyl (E)-2-cyano-3-(thiophen-2-yl)acrylate and other aryl/anilino acrylates.[1]
Table 2: Predicted Spectroscopic Data
| Technique | Predicted Observations |
|---|---|
| ¹H NMR (400 MHz, CDCl₃) | δ (ppm): 11.0-11.5 (br s, 1H, N-H), 8.3-8.5 (s, 1H, C=CH-N), 6.7-6.9 (m, 3H, Ar-H), 4.3-4.4 (q, J=7.1 Hz, 2H, -OCH₂CH₃), 1.3-1.4 (t, J=7.1 Hz, 3H, -OCH₂CH₃). |
| ¹³C NMR (100 MHz, CDCl₃) | δ (ppm): 168-170 (C=O), 162-164 (d, JCF≈245 Hz, C-F), 158-160 (C=CH-N), 138-140 (t, JCF≈15 Hz, C-N), 116-118 (C≡N), 108-110 (m, Ar-C), 100-102 (t, JCF≈25 Hz, Ar-C), 75-77 (C-CN), 62-63 (-OCH₂CH₃), 14-15 (-OCH₂CH₃). |
| IR Spectroscopy (KBr, cm⁻¹) | ν: 3300-3400 (N-H stretch), 2210-2225 (C≡N stretch), 1680-1700 (C=O stretch, ester), 1600-1620 (C=C stretch), 1100-1200 (C-F stretch). |
| Mass Spectrometry (ESI+) | m/z: 253.07 [M+H]⁺, 275.05 [M+Na]⁺. |
Potential Applications in Drug Development
The Ethyl 2-cyano-3-(3,5-difluoroanilino)prop-2-enoate scaffold is a promising starting point for drug discovery programs due to the established bioactivities of related compounds.
-
Antimicrobial and Antiviral Agents : Cyanoacrylate derivatives have demonstrated a wide range of biological activities, including antifungal and antiviral properties.[2] The phosphonylated derivatives, for example, have shown potent effects against Tobacco Mosaic Virus (TMV).[2] The unique electronic properties of the title compound could be exploited to develop new classes of antimicrobial agents.
-
Herbicidal and Pesticidal Activity : The 2-cyanoacrylate moiety is a known pharmacophore in potent herbicides that inhibit the photosystem II (PSII) reaction center.[3][4] The 3,5-difluoro substitution pattern could enhance this activity or alter the selectivity profile.
-
Kinase Inhibitors : The enamine structure can act as a hydrogen bond donor and acceptor, a common feature in kinase inhibitors that target the ATP-binding site. The difluorophenyl ring can form favorable interactions within hydrophobic pockets of protein targets.
-
Synthetic Intermediate : Perhaps its most immediate value is as a versatile chemical intermediate. The reactive double bond and multiple functional groups allow for further elaboration into more complex heterocyclic systems, such as pyrimidines, pyridines, and other pharmacologically relevant scaffolds.
Logical Flow in a Drug Discovery Cascade
Caption: Role of the title compound as a foundational scaffold in a drug discovery workflow.
Conclusion
Ethyl 2-cyano-3-(3,5-difluoroanilino)prop-2-enoate represents a molecule of high strategic value for chemists and pharmacologists. While direct experimental data is not yet prevalent in the literature, its synthesis is straightforward via established methods, and its physicochemical and spectroscopic properties can be reliably predicted from well-characterized analogs. Its structural features—a reactive enamine system combined with the modulating effects of difluoro substitution—make it an attractive scaffold for generating libraries of diverse compounds. Researchers in agrochemicals and pharmaceuticals are encouraged to consider this molecule as a versatile starting point for the development of novel, biologically active agents.
References
-
Eureka by PatSnap. Synthesis of Cyanoacrylate Compounds Containing Heterocyclic Long-chain Amino-substituted Cyanoacrylates and Their Application in Pesticides. Available from: [Link]
-
MolPort. ethyl 2-cyano-3-(4-fluorophenyl)prop-2-enoate. Available from: [Link]
- Google Patents. US5977412A - Process for preparing 3,5-difluoroaniline.
-
Guan, A., et al. (2007). Synthesis, Antiviral and Antifungal Bioactivity of 2-Cyano-acrylate Derivatives Containing Phosphonyl Moieties. Molecules, 12(5), 1098-1109. Available from: [Link]
-
PubChemLite. Ethyl 2-cyano-3-[(2,3,4-trifluorophenyl)amino]prop-2-enoate. Available from: [Link]
-
Cecchetti, V., et al. (1999). AN EFFICIENT SYNTHESIS OF OFLOXACIN AND LEVOFLOXACIN FROM 3,4-DIFLUOROANILINE. HETEROCYCLES, 51(7), 1565. Available from: [Link]
-
Wang, Y., et al. (2023). Design, Synthesis, and Biological Activities of Novel 2-Cyanoacrylate Compounds Containing Substituted Pyrazolyl or 1,2,3-Triazolyl Moiety. Molecules, 28(7), 3127. Available from: [Link]
-
He, M., et al. (2012). Ethyl (E)-2-cyano-3-(4-methylphenyl)acrylate: a second monoclinic polymorph. Acta Crystallographica Section E: Structure Reports Online, 68(1), o213-o214. Available from: [Link]
-
European Patent Office. EP 0497213 A2 - Process for producing 3,5-difluoroaniline. Available from: [Link]
-
Artico, M., et al. (2004). Synthetic approaches to difluoroindolecarboxylic acid ethyl esters. ARKIVOC, 2004(5), 26-31. Available from: [Link]
-
PubChemLite. Ethyl 2-cyano-3-[(2,4-difluorophenyl)amino]prop-2-enoate. Available from: [Link]
-
Abdelhamid, A. A., et al. (2011). (E)-Ethyl 2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)acrylate. Acta Crystallographica Section E: Structure Reports Online, 67(12), o3327. Available from: [Link]
-
Al-Refai, M., et al. (2019). Synthesis, characterization, crystal structure and supramolecularity of ethyl (E)-2-cyano-3-(3-methylthiophen-2-yl)acrylate and a new polymorph of ethyl (E)-2-cyano-3-(thiophen-2-yl)acrylate. Acta Crystallographica Section E: Crystallographic Communications, 75(9), 1357-1361. Available from: [Link]
-
Nicholls, A. W., et al. (2002). Metabonomic assessment of toxicity of 4-fluoroaniline, 3,5-difluoroaniline and 2-fluoro-4-methylaniline to the earthworm Eisenia veneta (Rosa): identification of new endogenous biomarkers. Biomarkers, 7(5), 411-421. Available from: [Link]
-
ResearchGate. Recent advances in the synthesis and biological activity on pesticide of α-cyanoacrylates and its analognes. Available from: [Link]
-
Aksoy, H., et al. (2018). Cyanoacrylic tissue glues: Biochemical properties and their usage in urology. Turkish journal of urology, 44(2), 173–178. Available from: [Link]
-
Letizia, C., & Galli, G. (1990). [An experimental study of a cyanoacrylate biological adhesive in view of its use in the fixation of various fractures of the fingers]. Minerva chirurgica, 45(1-2), 49–52. Available from: [Link]
Sources
- 1. researchgate.net [researchgate.net]
- 2. Synthesis, Antiviral and Antifungal Bioactivity of2-Cyano-acrylate Derivatives Containing Phosphonyl Moieties - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Design, Synthesis, and Biological Activities of Novel 2-Cyanoacrylate Compounds Containing Substituted Pyrazolyl or 1,2,3-Triazolyl Moiety [mdpi.com]
- 4. researchgate.net [researchgate.net]
